Cas no 897457-03-3 (N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide)

• Product Name: N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide
• CAS No: 897457-03-3
• MF: C₁₈H₁₅ClFN₃OS
• MW: 375.847604990005
• CID: 5480221
• Update Time: 2025-05-20

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-4-fluorobenzamide
• N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide

• Inchi： 1S/C18H15ClFN3OS/c19-14-5-1-12(2-6-14)16-11-22-18(23-16)25-10-9-21-17(24)13-3-7-15(20)8-4-13/h1-8,11H,9-10H2,(H,21,24)(H,22,23)
• InChI Key： VZWPDQVARCOKAZ-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(Cl)C=C2)=CN=1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide

Research Brief on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide (CAS: 897457-03-3)

Recent studies on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide (CAS: 897457-03-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-thioether and fluorobenzamide moieties, has garnered attention for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The following brief synthesizes the latest findings related to this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been refined to improve yield and purity. Recent publications describe a multi-step synthesis starting from 4-chlorophenyl imidazole derivatives, followed by thioether formation and fluorobenzamide coupling. The final product, characterized by NMR and mass spectrometry, exhibits high stability under physiological conditions, making it suitable for further biological evaluation.

In vitro studies have demonstrated that N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. For instance, it has shown significant activity against JAK-STAT and NF-κB signaling, which are critical in the pathogenesis of autoimmune diseases. Molecular docking simulations suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity.

Additionally, the compound has been evaluated for its antimicrobial potential. Recent assays indicate broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. This selectivity is attributed to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics.

In the context of cancer research, preliminary data from cell line studies reveal that the compound induces apoptosis in several cancer types, particularly those with overexpression of Bcl-2 proteins. The fluorobenzamide moiety appears to enhance cellular uptake and target specificity, while the imidazole-thioether group contributes to reactive oxygen species (ROS) generation, leading to oxidative stress and subsequent cell death.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to improve its half-life in vivo. Furthermore, detailed toxicological assessments are needed to ensure safety profiles meet regulatory standards.

In conclusion, N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-fluorobenzamide represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to explore its derivatives and combinations with other agents to enhance efficacy and reduce side effects. The compound's multifaceted activities underscore its value as a lead candidate in drug discovery pipelines.